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Introduction
ZN148 is a promising investigational metallo-β-lactamase (MBL) inhibitor.[1][2][3][4][5] It acts

as a zinc-chelating agent, effectively reversing carbapenem resistance in Gram-negative

pathogens.[1][2][3][4][5] By inhibiting MBLs, ZN148 restores the efficacy of carbapenem

antibiotics, such as meropenem, against otherwise resistant bacterial strains.[1][2][4] This

document provides detailed application notes and protocols for the dosage and administration

of ZN148 in animal models, based on preclinical studies.

Mechanism of Action
ZN148 functions by targeting the zinc ions essential for the catalytic activity of metallo-β-

lactamases. Its mechanism involves a time-dependent inhibition and removal of zinc ions from

the MBL active site.[1][2][3] Evidence suggests a potentially irreversible inhibition mechanism,

possibly through the oxidation of the active site Cys221 residue.[1][2][3] This action restores

the susceptibility of MBL-producing bacteria to carbapenem antibiotics.
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ZN148 Mechanism of Action

Data Presentation
In Vivo Efficacy and Dosage in Murine Peritonitis Model
The following table summarizes the dosage and administration of ZN148 in combination with

meropenem in a neutropenic murine peritonitis model infected with NDM-1-producing Klebsiella

pneumoniae.
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Parameter Vehicle Control Meropenem Alone
ZN148 +
Meropenem

ZN148 Dosage N/A N/A
10 mg/kg, 33 mg/kg,

or 100 mg/kg[2][5]

Meropenem Dosage N/A 33 mg/kg[1][5] 33 mg/kg[1][5]

Administration Route Subcutaneous (s.c.) Subcutaneous (s.c.)
Subcutaneous (s.c.)[2]

[5]

Timing of Admin. 1h post-infection 1.5h post-infection

ZN148: 1h post-

infectionMeropenem:

1.5h post-infection[5]

Outcome Bacterial growth
No significant

reduction in CFU

Significant reduction

in CFU in peritoneal

fluid and blood[2][5]

Acute Toxicity in Mice
ZN148 has been shown to be well-tolerated in mice with no observed acute toxicity.

Animal Model
Administration
Route

Dosing Regimen Observation

Female BALB/c Mice Intraperitoneal (i.p.)

Weekly escalating

doses from 4 to 128

mg/kg

No weight loss or

behavioral changes

observed[1]

Experimental Protocols
Murine Neutropenic Peritonitis Model
This protocol details the in vivo efficacy study of ZN148 in combination with meropenem.

1. Animal Model:

Species: NMRI or BALB/c mice.
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Condition: Neutropenic. This can be induced by intraperitoneal injections of

cyclophosphamide.

2. Bacterial Strain:

NDM-1-producing Klebsiella pneumoniae (e.g., strain 50752501).

3. Inoculum Preparation:

Grow the bacterial strain to the mid-logarithmic phase in appropriate broth.

Wash and dilute the bacterial suspension in sterile saline to achieve a final concentration for

inoculation.

4. Infection:

Inoculate mice intraperitoneally (i.p.) with approximately 5 x 10⁶ CFU of the bacterial

suspension.[2]

5. Drug Preparation and Administration:

ZN148: Dissolve in a suitable vehicle (e.g., PBS).

Meropenem: Dissolve in a suitable vehicle (e.g., PBS).

Administration:

At 1 hour post-inoculation, administer ZN148 (10, 33, or 100 mg/kg) or vehicle

subcutaneously (s.c.) in the neck region.[2][5]

At 1.5 hours post-inoculation, administer meropenem (33 mg/kg) or vehicle

subcutaneously (s.c.).[2][5]

6. Sample Collection and Analysis:

At 5 hours post-inoculation, anesthetize the mice.[2][5]

Collect blood via axillary cutdown.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7269481/
https://www.benchchem.com/product/b15605679/docs?utm_src=pdf-body#zn148-application-notes-and-protocols-for-animal-models
https://www.benchchem.com/product/b15605679/docs?utm_src=pdf-body#zn148-application-notes-and-protocols-for-animal-models
https://pmc.ncbi.nlm.nih.gov/articles/PMC7269481/
https://journals.asm.org/doi/10.1128/aac.02415-19
https://pmc.ncbi.nlm.nih.gov/articles/PMC7269481/
https://journals.asm.org/doi/10.1128/aac.02415-19
https://pmc.ncbi.nlm.nih.gov/articles/PMC7269481/
https://journals.asm.org/doi/10.1128/aac.02415-19
https://pmc.ncbi.nlm.nih.gov/articles/PMC7269481/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Euthanize the mice and collect peritoneal fluid by washing the peritoneal cavity with sterile

saline.[2]

Perform serial dilutions of blood and peritoneal fluid and plate on appropriate agar to

determine bacterial colony-forming units (CFU).
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Experimental Workflow

Concluding Remarks
ZN148 demonstrates significant potential as a co-therapeutic agent with carbapenems for

treating infections caused by MBL-producing Gram-negative bacteria. The provided protocols

and data serve as a guide for researchers designing further preclinical and efficacy studies. It is

crucial to adhere to institutional and national guidelines for animal experimentation.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

